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Compound of Interest

Compound Name: Edoxaban tosylate monohydrate

Cat. No.: B194557 Get Quote

These application notes provide detailed methodologies for the quantitative analysis of

Edoxaban tosylate monohydrate in bulk and pharmaceutical dosage forms. The protocols

are intended for researchers, scientists, and drug development professionals.

Reversed-Phase High-Performance Liquid
Chromatography (RP-HPLC) Method
This method is suitable for the routine quality control analysis of Edoxaban tosylate
monohydrate.

Experimental Protocol
A simple, reliable, and reproducible RP-HPLC method has been developed and validated for

the determination of Edoxaban Tosylate Monohydrate (EDTM).[1][2]

Instrumentation: An Agilent HPLC system (1260 series) equipped with a quaternary pump, a

photodiode array (PDA) detector, and an Eclipse XDB C18 column (250 x 4.6 mm, 5 µm

particle size) is used for the analysis.[1]

Mobile Phase: A mixture of methanol and acetonitrile in the ratio of 85:15 (v/v) is used as the

mobile phase.[1]
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Chromatographic Conditions:

Flow Rate: 1.0 mL/min[1][3]

Column Temperature: Ambient[1]

Injection Volume: 20 µL[1]

Detection Wavelength: 291.2 nm[1]

Run Time: 10 minutes[1]

Standard Solution Preparation: A standard stock solution of EDTM (1000 µg/mL) is prepared

by dissolving 50 mg of the standard drug in 50 mL of methanol with the aid of sonication.

Working standard solutions are prepared by further dilution with methanol.[1]

Sample Preparation: For tablet dosage forms, a powder equivalent to 10 mg of Edoxaban is

dissolved in methanol, sonicated, and diluted to a suitable concentration.

Quantitative Data Summary
Parameter Result Reference

Linearity Range 2-10 µg/mL [1][2]

Correlation Coefficient (r²) 0.9997 [1][2]

Limit of Detection (LOD) 0.2250 µg/mL [2]

Limit of Quantification (LOQ) 0.6818 µg/mL [2]

Accuracy (% Recovery) 98.8 - 99.89% [2]

Retention Time (Edoxaban) 3.013 min [1][2]

Experimental Workflow
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Sample & Standard Preparation HPLC Analysis Data Acquisition & Analysis

Weigh Edoxaban Standard/Sample Dissolve in Methanol Sonicate for 10 min Dilute to Working Concentration Inject 20 µL into HPLCInjection Isocratic Elution
(Methanol:Acetonitrile 85:15) Eclipse XDB C18 Column Detect at 291.2 nm Record ChromatogramDetection Measure Peak Area Quantify Concentration

Plasma Sample Preparation UPLC-MS/MS Analysis Data Analysis

Collect Plasma Sample Add Internal Standard Protein Precipitation
(Acetonitrile) Centrifuge and Collect Supernatant Inject SupernatantInjection Gradient Elution

(Acquity UPLC BEH C18) Positive ESI MRM Detection Generate ChromatogramData Acquisition Peak Integration Calculate Concentration Ratio

Solution Preparation Spectrophotometric Measurement Data Analysis

Prepare Standard/Sample Stock
Solution in Methanol Perform Serial Dilutions Scan Wavelength Range

(200-400 nm)
Analysis Determine λmax

(289 nm / 291.2 nm)
Measure Absorbance of
Standards and Samples Construct Calibration CurvePlotting Determine Concentration

of Sample
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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